2,5-difluorocyclohexa-2,5-diene-1,4-dione

• IUPAC Name: 2,5-difluorocyclohexa-2,5-diene-1,4-dione
• InChI: InChI=1S/C6H2F2O2/c7-3-1-5(9)4(8)2-6(3)10/h1-2H
• InChI Key: UIBRWRSMMCBIIM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)C=C(C1=O)F)F
• Molecular Formula: C6H2F2O2
• DSSTOX Substance ID: DTXSID001273256
• Molecular Weight: 144.08 g/mol
• CAS No.: 327-55-9

Description

2,5-Difluorocyclohexa-2,5-diene-1,4-dione is a chemical compound characterized by the presence of two fluorine atoms and a diene structure within a cyclohexadiene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-difluorocyclohexa-2,5-diene-1,4-dione typically involves the fluorination of cyclohexa-2,5-diene-1,4-dione. One common method includes the use of fluorinating agents such as hydrogen fluoride or other fluorine-containing compounds under controlled conditions . The reaction is usually carried out at high temperatures and pressures to ensure complete fluorination .

Industrial Production Methods

Industrial production of this compound may involve large-scale fluorination processes using specialized equipment to handle the reactive nature of fluorine gas. The production process must ensure safety and efficiency, often incorporating advanced technologies to control reaction parameters and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

2,5-Difluorocyclohexa-2,5-diene-1,4-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert it into hydroquinone derivatives.

Substitution: Fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or hydrogen peroxide for oxidation, and reducing agents such as sodium borohydride for reduction . Substitution reactions may involve nucleophiles like amines or thiols .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically yields quinones, while reduction produces hydroquinones .

Scientific Research Applications

2,5-Difluorocyclohexa-2,5-diene-1,4-dione has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s derivatives have shown potential as antiproliferative agents in cancer research.

Medicine: Its unique structure makes it a candidate for developing new pharmaceuticals with specific biological activities.

Industry: It is used in the production of specialized materials and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of 2,5-difluorocyclohexa-2,5-diene-1,4-dione involves its ability to undergo redox reactions, which can generate reactive oxygen species (ROS) and induce oxidative stress in biological systems . This property is particularly useful in cancer research, where the compound can selectively target and kill cancer cells by inducing apoptosis through ROS generation .

Comparison with Similar Compounds

Similar Compounds

2,5-Dimethoxycyclohexa-2,5-diene-1,4-dione: A natural product with similar redox properties.

2,3,5,6-Tetrafluorocyclohexa-2,5-diene-1,4-dione: Another fluorinated derivative with distinct chemical behavior.

Cyclohexa-2,5-diene-1,4-dione: The parent compound without fluorine substitution.

Uniqueness

2,5-Difluorocyclohexa-2,5-diene-1,4-dione is unique due to the presence of fluorine atoms, which significantly alter its chemical reactivity and biological activity compared to non-fluorinated analogs . The fluorine atoms enhance the compound’s stability and influence its interactions with biological targets, making it a valuable compound for research and industrial applications .